Cas no 1398066-19-7 (N,N-Dimethyl-p-phenylenediamine-d6)

• Product Name: N,N-Dimethyl-p-phenylenediamine-d6
• CAS No: 1398066-19-7
• MF: C₈H₁₂N₂
• MW: 142.231251716614
• CID: 1066327
• Update Time: 2025-10-22

N,N-Dimethyl-p-phenylenediamine-d6 Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N,N-dimethyl-d6-aniline
• N,N-Dimethyl-p-phenylenediamine-d6
• CID 121487921
• N1, N1-di(methyl-d3)benzene-1,4-diamine

• Inchi： 1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3/i1D3,2D3
• InChI Key： BZORFPDSXLZWJF-WFGJKAKNSA-N
• SMILES： N(C([2H])([2H])[2H])(C([2H])([2H])[2H])C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 93.4
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 262.0±0.0 °C at 760 mmHg
• Flash Point: 90.6±0.0 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N,N-Dimethyl-p-phenylenediamine-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Dimethyl-p-phenylenediamine-d6

Professional Introduction to N,N-Dimethyl-p-phenylenediamine-d6 (CAS No. 1398066-19-7)

N,N-Dimethyl-p-phenylenediamine-d6, a deuterated derivative of N,N-Dimethyl-p-phenylenediamine, is a compound of significant interest in the field of chemical and pharmaceutical research. With the CAS number 1398066-19-7, this molecule has garnered attention due to its unique properties and potential applications in various scientific domains. The deuterium labeling in its structure not only enhances its utility as an analytical standard but also opens up new avenues in mechanistic studies and metabolic profiling.

The molecular structure of N,N-Dimethyl-p-phenylenediamine-d6 consists of a central p-phenylene ring substituted with two methyl groups and two amino groups, where deuterium atoms are incorporated at specific positions. This modification imparts distinct spectroscopic characteristics, making it an invaluable tool in nuclear magnetic resonance (NMR) spectroscopy. The compound's high purity and stability under various conditions further enhance its applicability in complex molecular studies.

In recent years, the demand for deuterated compounds has surged due to their role in drug development and metabolic studies. Deuterated analogs of pharmaceuticals are used to study drug metabolism, assess metabolic stability, and develop methods for drug-drug interaction analysis. The use of N,N-Dimethyl-p-phenylenediamine-d6 as an internal standard or reference compound in these studies provides researchers with a reliable and accurate means of quantifying analytes.

One of the most compelling applications of this compound is in the field of catalysis. The presence of deuterium atoms can influence reaction mechanisms, particularly in transition metal-catalyzed reactions. Researchers have leveraged the unique properties of N,N-Dimethyl-p-phenylenediamine-d6 to study hydrogenation and coupling reactions, providing insights into how deuterium labeling affects reaction kinetics and selectivity. These studies are crucial for optimizing catalytic processes and developing more efficient synthetic routes.

The pharmaceutical industry has also shown interest in this compound for its potential role in developing new therapeutic agents. The ability to incorporate deuterium atoms into drug molecules can lead to improved pharmacokinetic properties, such as longer half-life and reduced toxicity. Additionally, deuterated drugs are less likely to be metabolized by enzymes that target hydrogenated compounds, potentially leading to fewer side effects. N,N-Dimethyl-p-phenylenediamine-d6 serves as a valuable building block in the synthesis of such deuterated pharmaceuticals.

Advances in mass spectrometry techniques have further highlighted the importance of deuterated compounds like N,N-Dimethyl-p-phenylenediamine-d6. Deuteration can enhance the sensitivity and selectivity of mass spectrometric analyses by reducing background noise and improving ionization efficiency. This has been particularly beneficial in metabolomics research, where the identification and quantification of metabolites are critical for understanding biological processes.

The environmental impact of pharmaceuticals is another area where this compound plays a significant role. By studying the degradation pathways of deuterated drugs, researchers can gain insights into how environmental factors affect drug stability and persistence. This information is essential for developing sustainable pharmaceutical practices that minimize environmental contamination.

In conclusion, N,N-Dimethyl-p-phenylenediamine-d6 (CAS No. 1398066-19-7) is a versatile compound with numerous applications in chemical research, pharmaceutical development, and environmental science. Its unique structural features and spectroscopic properties make it an indispensable tool for researchers across various disciplines. As scientific understanding continues to evolve, the importance of this compound is likely to grow, driving further innovation and discovery.